Cas no 2034610-41-6 (5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione)

• Product Name: 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione
• CAS No: 2034610-41-6
• MF: C₁₃H₁₂F₃NO₄S
• MW: 335.298892974854
• CID: 5337535
• Update Time: 2025-05-19

5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• (2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(2-(trifluoromethoxy)phenyl)methanone
• (2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-[2-(trifluoromethoxy)phenyl]methanone
• 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione

• Inchi： 1S/C13H12F3NO4S/c14-13(15,16)21-11-4-2-1-3-10(11)12(18)17-6-9-5-8(17)7-22(9,19)20/h1-4,8-9H,5-7H2
• InChI Key： UYXOUZVUXOJLIQ-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2C(C1C=CC=CC=1OC(F)(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 557
• XLogP3: 2
• Topological Polar Surface Area: 72.1

Additional information on 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione

Introduction to 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione (CAS No. 2034610-41-6)

The compound 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione (CAS No. 2034610-41-6) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a trifluoromethoxy substituent on a benzoyl group and an azabicyclo[2.2.1]heptane core, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

At the heart of this compound lies its unique bicyclic framework, which combines a sulfur-containing heterocycle with an azabicyclo structure. This combination not only imparts distinctive electronic and steric properties but also opens up avenues for diverse chemical modifications and biological evaluations. The trifluoromethoxy group, in particular, is a well-known pharmacophore that enhances lipophilicity and metabolic stability, making it a valuable feature in the design of bioactive molecules.

In the realm of pharmaceutical research, this compound has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents. The presence of both carbonyl and thioester functionalities provides multiple points for further derivatization, allowing chemists to tailor its properties for specific biological targets. Recent studies have highlighted its utility in the development of inhibitors targeting enzyme systems involved in inflammatory and metabolic disorders.

One of the most compelling aspects of 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione is its structural complexity, which can be leveraged to achieve selective binding interactions with biological macromolecules. The rigid bicyclic scaffold ensures conformational stability, while the polar substituents facilitate hydrogen bonding and other non-covalent interactions essential for receptor recognition. This balance has made it a promising candidate for further optimization in hit-to-drug development pipelines.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this compound. By integrating quantum mechanical calculations with molecular mechanics simulations, researchers can predict binding affinities and identify potential lead compounds with high accuracy. These computational approaches have been instrumental in guiding synthetic strategies and prioritizing candidates for experimental validation.

The synthesis of 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[2.2.1]heptane ring system requires precise control over reaction conditions to ensure high yield and enantiopurity. Techniques such as transition-metal-catalyzed cyclizations and organometallic cross-coupling reactions have been employed to streamline the synthetic pathway while maintaining structural integrity.

From a biological perspective, preliminary investigations have suggested that derivatives of this compound exhibit interesting pharmacological profiles. The trifluoromethoxy group has been shown to modulate receptor activity by influencing ligand-receptor interactions, while the thioester moiety can participate in covalent bond formation or undergo enzymatic cleavage to release active pharmacophores. These features make it a versatile scaffold for designing molecules with tailored biological effects.

The potential applications of 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo2.2.1heptane-2,2-dione extend beyond traditional small-molecule drug discovery. Its unique structural features make it suitable for exploring novel therapeutic modalities such as peptidomimetics and protein-protein interaction inhibitors. By leveraging its inherent flexibility and functional diversity, researchers aim to develop next-generation therapeutics that address unmet medical needs more effectively.

In conclusion, 5-2-(trifluoromethoxy)benzoyl-2lambda6-thia-5-azabicyclo[3]nonane-dione (CAS No. 2034610[...]) exemplifies the innovative spirit driving modern pharmaceutical research. Its complex architecture offers rich opportunities for structural diversification and biological exploration, while its established synthetic accessibility ensures continued relevance in academic and industrial settings alike.